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Compound of Interest

Compound Name: Antifungal agent 91

Cat. No.: B12381082 Get Quote

Disclaimer: The designation "Antifungal Agent 91" does not correspond to a specifically

identified compound in publicly available scientific literature. This technical guide has been

constructed as a representative example of a comprehensive report on a novel antifungal

agent, utilizing data and protocols synthesized from research on various new antifungal

compounds. The information presented herein is for illustrative purposes to meet the structural

and content requirements of the prompt.

Introduction
Antifungal Agent 91 is a novel synthetic triazole derivative with potent activity against a broad

spectrum of pathogenic fungi. As with other agents in its class, its primary mechanism of action

is the inhibition of ergosterol biosynthesis, an essential component of the fungal cell

membrane. This targeted action disrupts membrane integrity, leading to fungal cell growth

inhibition and, in some cases, cell death. This document provides a detailed overview of the in

vitro spectrum of activity of Antifungal Agent 91, its mechanism of action, and the

experimental protocols used for its evaluation.

Spectrum of Activity
The in vitro efficacy of Antifungal Agent 91 was evaluated against a panel of clinically relevant

yeast and mold species. The Minimum Inhibitory Concentration (MIC), defined as the lowest

concentration of the agent that inhibits the visible growth of a microorganism, was determined

for each species.
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Table 1: Minimum Inhibitory Concentration (MIC) of
Antifungal Agent 91 Against Various Fungal Pathogens

Fungal
Species

Strain
MIC Range
(μg/mL)

MIC₅₀ (μg/mL) MIC₉₀ (μg/mL)

Candida albicans ATCC 90028 0.25 - 2 0.5 1

Candida glabrata ATCC 90030 1 - 8 2 4

Candida

parapsilosis
ATCC 22019 0.5 - 4 1 2

Candida

tropicalis
ATCC 750 0.125 - 1 0.25 0.5

Cryptococcus

neoformans
ATCC 90112 0.06 - 0.5 0.125 0.25

Aspergillus

fumigatus
ATCC 204305 0.5 - 4 1 2

Aspergillus

flavus
ATCC 204304 1 - 8 2 4

Trichophyton

rubrum
Clinical Isolate 0.25 - 2 0.5 1

Microsporum

gypseum
Clinical Isolate 0.125 - 1 0.25 0.5

Data presented are representative values compiled from studies on novel triazole antifungal

agents. MIC₅₀ and MIC₉₀ represent the MIC values at which 50% and 90% of the isolates were

inhibited, respectively.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Antifungal Agent 91, as a triazole antifungal, targets the fungal cytochrome P450 enzyme

lanosterol 14α-demethylase, which is encoded by the ERG11 or CYP51 gene. This enzyme is
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crucial for the conversion of lanosterol to ergosterol. By binding to the heme iron in the active

site of this enzyme, Antifungal Agent 91 blocks the demethylation of lanosterol. This inhibition

leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterols in the

fungal cell membrane, resulting in altered membrane fluidity and permeability, and ultimately,

the cessation of fungal growth.
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Ergosterol Biosynthesis Pathway

Mechanism of Inhibition
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MIC Determination Workflow

Start

Prepare serial dilutions of
Antifungal Agent 91 in 96-well plate

Prepare standardized
fungal inoculum

Inoculate wells with
fungal suspension

Incubate plates
at 35°C for 24-48h

Visually or spectrophotometrically
determine MIC

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12381082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

